3-{[2-(2-chlorophenyl)-4-quinazolinyl]amino}phenol hydrochloride

• IUPAC Name: 3-[[2-(2-chlorophenyl)quinazolin-4-yl]amino]phenol;hydrochloride
• InChI: InChI=1S/C20H14ClN3O.ClH/c21-17-10-3-1-8-15(17)19-23-18-11-4-2-9-16(18)20(24-19)22-13-6-5-7-14(25)12-13;/h1-12,25H,(H,22,23,24);1H
• InChI Key: FCYSLZZIIUAIHA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NC(=N2)C3=CC=CC=C3Cl)NC4=CC(=CC=C4)O.Cl
• Molecular Formula: C20H15Cl2N3O
• Molecular Weight: 384.3 g/mol
• CAS RN: 473801-87-5

Description

3-{[2-(2-chlorophenyl)-4-quinazolinyl]amino}phenol hydrochloride, also known as CHIR-124, is a small molecule inhibitor that targets the cell cycle checkpoint kinase 1 (CHK1). CHK1 is a serine/threonine kinase that plays a crucial role in the DNA damage response pathway, which is essential for maintaining genomic stability. CHIR-124 has been shown to have potential therapeutic applications in cancer treatment and is currently being investigated in preclinical and clinical studies.

Mechanism of Action

3-{[2-(2-chlorophenyl)-4-quinazolinyl]amino}phenol hydrochloride targets CHK1, which is a key regulator of the DNA damage response pathway. CHK1 is activated in response to DNA damage and phosphorylates downstream targets, leading to cell cycle arrest and DNA repair. By inhibiting CHK1, 3-{[2-(2-chlorophenyl)-4-quinazolinyl]amino}phenol hydrochloride prevents the activation of the DNA damage response pathway, leading to increased DNA damage and apoptosis in cancer cells.
Biochemical and Physiological Effects:
3-{[2-(2-chlorophenyl)-4-quinazolinyl]amino}phenol hydrochloride has been shown to have selective inhibitory effects on CHK1 in cancer cells, with minimal effects on normal cells. It has been shown to induce G1 and G2/M cell cycle arrest and inhibit DNA repair in cancer cells. 3-{[2-(2-chlorophenyl)-4-quinazolinyl]amino}phenol hydrochloride has also been shown to inhibit angiogenesis, which is essential for tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

The advantages of using 3-{[2-(2-chlorophenyl)-4-quinazolinyl]amino}phenol hydrochloride in lab experiments include its selectivity for CHK1 in cancer cells, its ability to sensitize cancer cells to DNA-damaging agents, and its potential for use in combination with other anticancer drugs. The limitations of using 3-{[2-(2-chlorophenyl)-4-quinazolinyl]amino}phenol hydrochloride in lab experiments include its hydrophobic nature, which can limit its solubility in aqueous solutions, and its potential for off-target effects at higher concentrations.

Future Directions

For research on 3-{[2-(2-chlorophenyl)-4-quinazolinyl]amino}phenol hydrochloride include investigating its potential for use in combination with other targeted therapies, such as PARP inhibitors and immune checkpoint inhibitors. Additionally, further studies are needed to determine the optimal dosing and scheduling of 3-{[2-(2-chlorophenyl)-4-quinazolinyl]amino}phenol hydrochloride in combination with other anticancer drugs. Finally, the development of more potent and selective CHK1 inhibitors may lead to the development of more effective cancer treatments.

Synthesis Methods

3-{[2-(2-chlorophenyl)-4-quinazolinyl]amino}phenol hydrochloride can be synthesized through a multistep process starting from commercially available starting materials. The synthesis involves the reaction of 2-chloroaniline with 2-chlorobenzonitrile to form 2-(2-chlorophenyl)quinazoline, which is then reacted with 3-aminophenol to form 3-{[2-(2-chlorophenyl)-4-quinazolinyl]amino}phenol hydrochloride. The final compound is obtained as a hydrochloride salt.

Scientific Research Applications

3-{[2-(2-chlorophenyl)-4-quinazolinyl]amino}phenol hydrochloride has been extensively studied for its potential therapeutic applications in cancer treatment. It has been shown to sensitize cancer cells to DNA-damaging agents, such as chemotherapy and radiation therapy, by inhibiting the DNA damage response pathway. This leads to increased apoptosis and decreased cell survival in cancer cells. 3-{[2-(2-chlorophenyl)-4-quinazolinyl]amino}phenol hydrochloride has also been shown to have synergistic effects when used in combination with other anticancer drugs.